Cas no 7669-49-0 (1-(4-Nitrophenyl)-3-phenyl-2-thiourea)

• Product Name: 1-(4-Nitrophenyl)-3-phenyl-2-thiourea
• CAS No: 7669-49-0
• MF: C₁₃H₁₁N₃O₂S
• MW: 273.310341119766
• MDL: MFCD00024626
• CID: 537385
• PubChem ID: 2760214
• Update Time: 2025-10-16

1-(4-Nitrophenyl)-3-phenyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(4-nitrophenyl)-N'-phenyl-
• 1-(4-NITROPHENYL)-3-PHENYL-2-THIOUREA
• 1-(4-nitrophenyl)-3-phenylthiourea
• 1-(4-nitrophenyl)-3-phenyl-thiourea
• 1-(4-nitro-phenyl)-3-phenyl-thiourea
• CTK2G7447
• N-(4-nitrophenyl)-N’-phenylthiourea
• N-(4-Nitrophenyl)-N'-phenyl-thioharnstoff
• N-(4-nitrophenyl)-N'-phenylthiourea
• N-(4-nitro-phenyl)-N'-phenyl-thiourea
• N-(p-nitrophenyl)-N'-phenylthiourea
• NNWRRGBHDKYELI-UHFFFAOYSA-N
• 7669-49-0
• DTXSID50375058
• 1-(4-nitrophenyl)-3-phenyl thiourea
• 3-(4-NITROPHENYL)-1-PHENYLTHIOUREA
• MFCD00024626
• AKOS003410071
• A838800
• FT-0636552
• SCHEMBL5078630
• DB-018616
• 1-(4-Nitrophenyl)-3-phenyl-2-thiourea

• MDL： MFCD00024626
• Inchi： 1S/C13H11N3O2S/c17-16(18)12-8-6-11(7-9-12)15-13(19)14-10-4-2-1-3-5-10/h1-9H,(H2,14,15,19)
• InChI Key： NNWRRGBHDKYELI-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.05700
• Monoisotopic Mass: 273.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Melting Point: 147-149°C
• PSA: 101.97000
• LogP: 4.07290

1-(4-Nitrophenyl)-3-phenyl-2-thiourea Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas